Cas no 2679826-22-1 (1-Benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate)

• Product Name: 1-Benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate
• CAS No: 2679826-22-1
• MF: C₁₄H₁₆FNO₄
• MW: 281.279547691345
• CID: 6588437
• PubChem ID: 165430792
• Update Time: 2025-07-23

1-Benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• F70239
• Rel-1-benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate
• rac-1-benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate
• EN300-28286190
• 1-BENZYL 2-METHYL (2R,3S)-3-FLUOROPYRROLIDINE-1,2-DICARBOXYLATE
• 2679826-22-1
• 1-Benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C14H16FNO4/c1-19-13(17)12-11(15)7-8-16(12)14(18)20-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3/t11-,12-/m0/s1
• InChI Key： QHRCRSDSNRGJTL-RYUDHWBXSA-N
• SMILES： F[C@H]1CCN(C(=O)OCC2C=CC=CC=2)[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 281.10633615g/mol
• Monoisotopic Mass: 281.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-Benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate

Recent Advances in the Synthesis and Applications of 1-Benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate (CAS: 2679826-22-1)

In recent years, the compound 1-Benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate (CAS: 2679826-22-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyrrolidine derivative has emerged as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. The unique stereochemistry and fluorine substitution in this compound contribute to its enhanced metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient asymmetric synthesis of this compound using a chiral auxiliary approach. The researchers achieved high enantiomeric excess (>99%) and diastereomeric ratio (95:5) through optimized reaction conditions involving fluorination of a pyrroline precursor followed by benzyl protection. This synthetic route offers significant advantages over previous methods in terms of yield (78% overall) and scalability, addressing one of the major challenges in the production of this important intermediate.

The pharmacological potential of 1-Benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate has been further explored in several drug development programs. A notable application appears in the patent literature (WO2023051234) where this compound serves as a critical building block for protease inhibitors targeting SARS-CoV-2. The fluorine atom at the 3-position was found to significantly enhance the inhibitory activity against the viral main protease (Mpro) while maintaining favorable pharmacokinetic properties. Molecular docking studies revealed that the fluorinated pyrrolidine core optimally fits into the S1' pocket of Mpro, with the benzyloxycarbonyl group contributing to additional hydrophobic interactions.

In neuroscience research, derivatives of this compound have shown promise as modulators of glutamate receptors. A 2024 study in ACS Chemical Neuroscience reported that structural analogs incorporating the (2R,3S)-3-fluoropyrrolidine moiety exhibited selective antagonism at metabotropic glutamate receptor 5 (mGluR5), with improved blood-brain barrier penetration compared to non-fluorinated counterparts. These findings suggest potential applications in treating neurological conditions such as Parkinson's disease and neuropathic pain.

From a chemical biology perspective, the compound's utility extends to probe development for studying enzyme mechanisms. Recent work published in Chemical Communications (2024) described its use as a versatile precursor for fluorinated activity-based probes targeting serine hydrolases. The researchers demonstrated that the fluorine atom serves both as a spectroscopic handle for 19F-NMR studies and as a strategic element for modulating the reactivity of the probe.

Ongoing research continues to explore new applications of 1-Benzyl 2-methyl (2R,3S)-3-fluoropyrrolidine-1,2-dicarboxylate in medicinal chemistry. Current challenges include further optimization of synthetic routes for industrial-scale production and comprehensive evaluation of its metabolic fate in biological systems. As the understanding of fluorinated compounds in drug design advances, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics with improved efficacy and safety profiles.